6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluoro-3-(trifluoromethyl)phenyl)pyridazine-3-carboxamide

• IUPAC Name: 6-(3,5-dimethylpyrazol-1-yl)-N-[4-fluoro-3-(trifluoromethyl)phenyl]pyridazine-3-carboxamide
• InChI: InChI=1S/C17H13F4N5O/c1-9-7-10(2)26(25-9)15-6-5-14(23-24-15)16(27)22-11-3-4-13(18)12(8-11)17(19,20)21/h3-8H,1-2H3,(H,22,27)
• InChI Key: SWKMAGPZPDPKAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)C(=O)NC3=CC(=C(C=C3)F)C(F)(F)F)C
• Molecular Formula: C17H13F4N5O
• Molecular Weight: 379.31 g/mol
• CAS No.: 1351631-34-9

Description

6-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(4-fluoro-3-(trifluoromethyl)phenyl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C17H13F4N5O and its molecular weight is 379.319. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antiproliferative Activities

Research has led to the synthesis of various heterocyclic compounds exhibiting antimicrobial and in vitro anticancer activity. For instance, enaminones have been used to afford derivatives like pyrazoles, isoxazoles, and pyrimidines, showing significant antimicrobial and anticancer effects against cell lines such as HepG2 and MCF-7. Molecular docking studies have further investigated these compounds' interactions with proteins, highlighting their potential as antimicrobial agents (Fahim et al., 2021).

Antioxidant Properties

Novel carboxamides based on the pyrazolobenzothiazine ring system have been synthesized and evaluated for their antioxidant activity. Many of these compounds were found to be effective scavengers of the superoxide anion radical, indicating their potential use in designing more potent biologically active compounds (Ahmad et al., 2012).

Antiviral Drug Discovery

The compound's framework has contributed to antiviral drug discovery, particularly in developing new strategies for treating hemorrhagic fever virus infections and preventing HIV infections. This research highlights the importance of novel heterocyclic compounds in developing therapeutic agents against various viral diseases (De Clercq, 2009).

Anti-Lung Cancer Activity

Fluorinated pyrazoles and their derivatives have been explored for their potential anti-lung cancer activity. The synthesis of these compounds, including reactions with aromatic aldehydes and further functionalization, demonstrates their utility in medicinal chemistry as building blocks for developing anticancer agents (Hammam et al., 2005).